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Compound of Interest

Compound Name: (1R)-AZD-1480

Cat. No.: B12373945

Essential Safety and Handling Guide for (1R)-
AZD-1480

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of (1R)-AZD-
1480, a potent kinase inhibitor. The following procedures are designed to ensure the safety of
laboratory personnel and to provide a clear plan for operational workflow and compliant
disposal. Given the hazardous nature of this compound, strict adherence to these guidelines is
imperative.

I. Hazard Identification and Safety Precautions

(1R)-AZD-1480 is the chiral isomer of AZD-1480, an ATP-competitive inhibitor of JAK1 and
JAK2 kinases.[1] Due to its potency and hazardous properties, it must be handled with extreme
care.

GHS Hazard Classification:

A Safety Data Sheet (SDS) for the racemate, AZD-1480, provides the following GHS hazard
classifications, which should be applied to (1R)-AZD-1480:

o Acute Toxicity - Oral, Category 3 (H301): Toxic if swallowed.[2]
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» Reproductive Toxicity, Category 2 (H361): Suspected of damaging fertility or the unborn
child.[2]

o Specific Target Organ Toxicity, Repeated Exposure, Category 1 (H372): Causes damage to
organs through prolonged or repeated exposure.[2]

Primary Routes of Exposure: Inhalation, ingestion, and skin or eye contact.
Immediate Safety Measures:

 Ingestion: If swallowed, rinse mouth. Do NOT induce vomiting. Seek immediate medical
attention.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.

o Skin Contact: Immediately wash with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally. Seek immediate medical attention.

Il. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure. The following table
summarizes the recommended PPE for handling (1R)-AZD-1480.
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PPE Category

Item

Specifications and
Recommendations

Respiratory Protection

Powered Air-Purifying
Respirator (PAPR) or
N95/FFP3 Respirator

A PAPR is highly
recommended for operations
with a high risk of aerosol or
dust generation. For lower-risk
activities, a properly fit-tested
N95 or FFP3 respirator should
be used.

Hand Protection

Double Nitrile Gloves

Wear two pairs of powder-free
nitrile gloves. The outer pair
should be changed
immediately upon
contamination and at regular

intervals.

Body Protection

Disposable Coveralls or Lab
Coat

A disposable, low-linting
coverall (e.g., Tyvek) is
recommended. At a minimum,
a dedicated, disposable lab
coat worn over personal

clothing is required.

Eye Protection

Chemical Splash Goggles and
Face Shield

Use chemical splash goggles
that provide a complete seal
around the eyes. A face shield
should be worn over the
goggles for added protection,
especially when handling

liquids.

Foot Protection

Shoe Covers

Disposable shoe covers must
be worn in the designated
handling area and removed

before exiting.
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lll. Operational Plan: Step-by-Step Handling
Procedures

A systematic approach is crucial for safely handling potent compounds like (1R)-AZD-1480.

A. Preparation and Weighing:

Designated Area: All handling of (1R)-AZD-1480 powder must be conducted in a designated
area, such as a certified chemical fume hood, a ducted balance safety enclosure, or a glove
box.

Decontamination: Before starting, ensure that a validated decontamination solution is readily
available in the work area.

Waste Setup: Prepare labeled, sealed waste containers for all types of waste that will be
generated (solid, liquid, sharps).

PPE Donning: Put on all required PPE in the correct order in an anteroom or designated
clean area before entering the handling area.

Weighing: Use a dedicated, calibrated analytical balance within the containment enclosure.
Handle the powder with care to minimize dust generation. Use tools such as micro-spatulas
for transfer.

. Solution Preparation:

Solubility: (1R)-AZD-1480 is soluble in DMSO at approximately 100 mg/mL (with the need for
ultrasonication) and in ethanol at approximately 50 mg/mL.[1][3] It is sparingly soluble in
aqueous buffers.[3]

Procedure: To prepare an aqueous solution, first dissolve the compound in a minimal amount
of the appropriate organic solvent (e.g., DMSO or ethanol) before diluting with the aqueous
buffer.[3] Do not store aqueous solutions for more than one day.[3]

Containment: All solution preparation should be performed within the designated
containment area.
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C. Post-Handling and Decontamination:

o Surface Decontamination: Thoroughly decontaminate all surfaces and equipment used
during the handling process with an appropriate cleaning agent.

« PPE Doffing: Remove PPE in the designated doffing area, taking care to avoid self-
contamination. Dispose of single-use PPE in the appropriate hazardous waste container.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.
IV. Disposal Plan

All waste generated from handling (1R)-AZD-1480 must be treated as hazardous waste.
A. Waste Segregation and Collection:

e Solid Waste: Collect all contaminated solid waste, including gloves, bench paper, pipette tips,
and vials, in a dedicated, clearly labeled hazardous waste container.[4] This waste should be
double-bagged.[4]

e Liquid Waste: Collect all solutions containing (1R)-AZD-1480 in a dedicated, compatible, and
leak-proof container. Do not discharge any (1R)-AZD-1480 waste down the drain. The EPA
has a strict prohibition on the sewering of hazardous pharmaceutical waste.[5][6]

e Sharps Waste: Any sharps contaminated with (1R)-AZD-1480 must be disposed of in a
designated cytotoxic sharps container.[7]

B. Storage and Disposal:

» Store all hazardous waste containers in a designated, secure, and well-ventilated satellite
accumulation area.

» Arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS)
department or a certified hazardous waste disposal company. All disposal must comply with
federal, state, and local regulations.[8]

V. Quantitative Data Summary
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Parameter Value

Molecular Weight 348.77 g/mol [1]

DMSO: ~100 mg/mL (requires sonication)
[1]Ethanol: ~50 mg/mL[3]DMF: ~30
mg/mL[3]Ethanol:PBS (pH 7.2) (1:1): ~0.5
mg/mL[3]

Solubility

Store at 4°C, protected from light for short-term
Storage (Solid) storage.[1] For long-term storage, -20°C is

recommended.[3]

Stock solutions can be stored at -20°C for
Storage (In Solution) several months.[1] Aqueous solutions should not

be stored for more than one day.[3]

H301 (Toxic if swallowed)[2]H361 (Suspected of

damaging fertility or the unborn child)[2]H372
GHS Hazard Codes

(Causes damage to organs through prolonged

or repeated exposure)[2]

VI. Experimental Protocol: In Vitro Kinase Assay

The following is a representative protocol for an in vitro kinase assay to determine the inhibitory
activity of (1R)-AZD-1480 against a target kinase. This protocol is for informational purposes
and should be adapted to specific laboratory conditions and target kinases.

Materials:

Recombinant target kinase

(1R)-AZD-1480 stock solution (in DMSO)

Kinase assay buffer (e.g., 50 mM HEPES pH 7.3, 1 mM DTT, 0.01% Tween-20, 50 pg/mL
BSA, 10 mM MgCl2)[9]

ATP solution
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e Peptide substrate

e 96-well assay plates

» Plate reader for detection (e.g., luminescence, fluorescence)

Procedure:

Compound Dilution: Prepare a serial dilution of (1R)-AZD-1480 in the kinase assay buffer.

Enzyme and Substrate Preparation: Dilute the recombinant kinase and peptide substrate to
their final concentrations in the kinase assay buffer.

Assay Reaction: a. Add the diluted (1R)-AZD-1480 or vehicle control (DMSO) to the wells of
the assay plate. b. Add the diluted enzyme to each well and incubate for a pre-determined
time at room temperature to allow for inhibitor binding. c. Initiate the kinase reaction by
adding the ATP and substrate solution to each well.

Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a specified time
(e.g., 60 minutes).

Detection: Stop the reaction and measure the kinase activity using an appropriate detection
method (e.g., luminescence-based assay to quantify remaining ATP).

Data Analysis: Calculate the percent inhibition for each concentration of (1R)-AZD-1480 and
determine the ICso value by fitting the data to a dose-response curve.

VII. Visual Workflow for Safe Handling of (1R)-AZD-
1480
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Caption: Workflow for the safe handling of (1R)-AZD-1480 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. file.glpbio.com [file.glpbio.com]
¢ 2. cdn.caymanchem.com [cdn.caymanchem.com]
e 3. caymanchem.com [caymanchem.com]

¢ 4. Practical Recommendations for the Manipulation of Kinase Inhibitor Formulations to Age-
Appropriate Dosage Forms - PMC [pmc.ncbi.nim.nih.gov]

o 5. Healthcare Environmental Resource Center (HERC) [hercenter.org]
e 6. hazardouswasteexperts.com [hazardouswasteexperts.com]

e 7. edu.cdhb.health.nz [edu.cdhb.health.nz]

» 8. osha.gov [osha.gov]

e 9. selleckchem.com [selleckchem.com]
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1480]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-1r-azd-1480]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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